Cas no 63002-55-1 (1,3,4-Oxadiazole 2-(chloromethyl)-5-(2-nitrophenyl))

• Product Name: 1,3,4-Oxadiazole 2-(chloromethyl)-5-(2-nitrophenyl)
• CAS No: 63002-55-1
• MF: C₉H₆ClN₃O₃
• MW: 239.615240573883
• MDL: MFCD00970479
• CID: 1646094
• PubChem ID: 788667
• Update Time: 2025-10-28

1,3,4-Oxadiazole 2-(chloromethyl)-5-(2-nitrophenyl) Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole, 2-(chloromethyl)-5-(2-nitrophenyl)-
• 2-chloromethyl-5-(2-nitrophenyl)-1,3,4-oxadiazole
• 2-(chloromethyl)-5-(2-nitrophenyl)-1,3,4-oxadiazole
• EN300-342646
• AKOS000149144
• 63002-55-1
• 1,3,4-Oxadiazole 2-(chloromethyl)-5-(2-nitrophenyl)

• MDL： MFCD00970479
• Inchi： 1S/C9H6ClN3O3/c10-5-8-11-12-9(16-8)6-3-1-2-4-7(6)13(14)15/h1-4H,5H2
• InChI Key： CSPLDVZKIRDLDS-UHFFFAOYSA-N
• SMILES： ClCC1=NN=C(C2C=CC=CC=2[N+](=O)[O-])O1

Computed Properties

• Exact Mass: 239.00988
• Monoisotopic Mass: 239.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 82.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1,3,4-Oxadiazole 2-(chloromethyl)-5-(2-nitrophenyl)

Introduction to 1,3,4-Oxadiazole 2-(chloromethyl)-5-(2-nitrophenyl) (CAS No. 63002-55-1)

1,3,4-Oxadiazole 2-(chloromethyl)-5-(2-nitrophenyl), with the CAS number 63002-55-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,3,4-oxadiazole ring and functional groups such as a chloromethyl and a 2-nitrophenyl substituent. These structural elements contribute to its potential applications in the development of novel therapeutic agents.

The 1,3,4-oxadiazole ring is a five-membered heterocyclic compound containing two nitrogen atoms and one oxygen atom. This ring system is known for its stability and the ability to form strong hydrogen bonds, which can enhance the solubility and bioavailability of compounds containing it. The presence of the chloromethyl group introduces additional reactivity and can serve as a site for further functionalization or conjugation with other molecules. The 2-nitrophenyl substituent adds electron-withdrawing properties and can influence the electronic characteristics of the molecule, potentially affecting its biological activity.

In recent years, there has been a growing interest in the use of 1,3,4-oxadiazole-based compounds in drug discovery and development. Research has shown that these compounds exhibit a wide range of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated that certain derivatives of 1,3,4-oxadiazole-based compounds can effectively inhibit the growth of various cancer cell lines by targeting specific signaling pathways or inducing apoptosis.

The specific structure of 1,3,4-Oxadiazole 2-(chloromethyl)-5-(2-nitrophenyl) (CAS No. 63002-55-1) makes it an attractive candidate for further investigation in these areas. The combination of the chloromethyl and 2-nitrophenyl groups provides unique opportunities for modulating its biological activity through chemical modifications. For example, researchers have explored the effects of substituting different functional groups at the chloromethyl position to enhance the compound's selectivity and potency against specific targets.

In addition to its potential therapeutic applications, 1,3,4-Oxadiazole 2-(chloromethyl)-5-(2-nitrophenyl) has also been studied for its use in materials science and organic synthesis. The compound's stability and reactivity make it a valuable intermediate in the synthesis of more complex molecules. Its ability to form stable complexes with various metal ions has also been investigated for potential applications in catalysis and materials science.

The synthesis of 1,3,4-Oxadiazole 2-(chloromethyl)-5-(2-nitrophenyl) typically involves multistep reactions that include the formation of the oxadiazole ring and subsequent functionalization steps. Recent advancements in synthetic methods have led to more efficient and environmentally friendly approaches to producing this compound. For instance, green chemistry techniques such as microwave-assisted synthesis and solvent-free conditions have been employed to improve yield and reduce waste.

In conclusion, 1,3,4-Oxadiazole 2-(chloromethyl)-5-(2-nitrophenyl) (CAS No. 63002-55-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or as an intermediate in organic synthesis. Ongoing research continues to explore its potential benefits and optimize its properties for various applications.